Propyl 4-(7-methoxy-4-oxochromen-3-yl)oxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Propyl 4-(7-methoxy-4-oxochromen-3-yl)oxybenzoate is a useful research compound. Its molecular formula is C20H18O6 and its molecular weight is 354.358. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
pH-sensitive Hydrogels
A novel class of pH-sensitive hydrogels incorporating sodium oxybenzoate and methoxyethoxyethoxy side groups has been synthesized. These hydrogels show higher equilibrium degrees of swelling in basic than in acidic buffer solutions. The ionic side group loading directly influences swellability, highlighting potential biomedical applications such as pH-sensitive membranes (Allcock & Ambrosio, 1996).
Analytical Methodologies
An advanced analytical method using an on-line solid-phase extraction-high performance liquid chromatography-tandem mass spectrometry system has been developed for measuring concentrations of various parabens, including Propyl 4-(7-methoxy-4-oxochromen-3-yl)oxybenzoate, in human milk. This sensitive method can detect concentrations below 1 ng mL^(-1) in 100 µL of milk, indicating its utility in assessing human exposure to these compounds (Ye et al., 2008).
Environmental Fate and Behavior
A comprehensive review of the occurrence, fate, and behavior of parabens in aquatic environments has been conducted. Despite relatively efficient removal from wastewater, parabens, including this compound, persist at low levels in surface water and sediments. Their widespread use and continuous introduction into the environment underscore the need for further studies on their impact on water quality and human health (Haman et al., 2015).
Metabolism and Toxicity
Research on the metabolism of parabens by hepatic esterases and UDP-glucuronosyltransferases in humans has shed light on their biotransformation pathways. This compound undergoes rapid hydrolysis and glucuronidation, suggesting that it does not accumulate in human tissues. This study provides valuable insights into the metabolic fate of parabens in the human body, which is crucial for assessing their safety (Abbas et al., 2010).
Pharmacokinetics in Humans
A pharmacokinetic study of propyl paraben in humans, following oral administration, reveals its rapid absorption and elimination. This research contributes to understanding the kinetic properties of propyl paraben and its metabolites in humans, essential for risk assessment and biomonitoring (Shin et al., 2019).
Properties
IUPAC Name |
propyl 4-(7-methoxy-4-oxochromen-3-yl)oxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O6/c1-3-10-24-20(22)13-4-6-14(7-5-13)26-18-12-25-17-11-15(23-2)8-9-16(17)19(18)21/h4-9,11-12H,3,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJPVMDYZVBSAGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC(=O)C1=CC=C(C=C1)OC2=COC3=C(C2=O)C=CC(=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.